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Compound of Interest

Compound Name: Eptifibatide acetate

Cat. No.: B15606381 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
Eptifibatide acetate is a cyclic heptapeptide inhibitor of the glycoprotein IIb/IIIa (GP IIb/IIIa)

receptor, playing a crucial role in platelet aggregation.[1][2] Derived from a protein found in the

venom of the southeastern pygmy rattlesnake, it functions by reversibly binding to the platelet

GP IIb/IIIa receptor, thus preventing the binding of fibrinogen, von Willebrand factor, and other

adhesive ligands.[3] This inhibition of platelet aggregation makes eptifibatide a valuable tool in

cardiovascular research and drug development. In the context of cell culture, eptifibatide is

utilized to study platelet function, thrombosis, and the signaling pathways involved in cell

adhesion.

This document provides detailed protocols for the preparation, sterilization, and storage of

eptifibatide acetate stock solutions for use in in-vitro cell culture assays.

Data Presentation
The following table summarizes the key quantitative data for the preparation of eptifibatide
acetate stock solutions.
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Parameter Value Reference

Chemical Properties

Molecular Formula C35H49N11O9S2 · xC2H4O2 [4]

Molecular Weight 831.96 g/mol (free base) [4]

Appearance White to off-white powder [4]

Solubility

Water
≥ 2 mg/mL (can be warmed to

aid dissolution)
[4]

DMSO ≥ 51 mg/mL [5]

Stock Solution Parameters

Recommended Solvent
Sterile, cell culture-grade water

or Dimethyl Sulfoxide (DMSO)

Recommended Stock

Concentration
1 mg/mL

Sterilization Method

Sterile filtration using a 0.22

µm low-protein-binding filter

(e.g., PVDF)

Storage Conditions

Eptifibatide Acetate Powder -20°C, desiccated [4]

Stock Solution (Water) -20°C for up to 1 month

Stock Solution (DMSO) -20°C for up to 6 months

Working Concentrations for

Cell Culture

In Vitro Inhibition of Platelet

Aggregation (IC50)
16-27 µg/mL [6]
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Materials
Eptifibatide Acetate powder (≥98% purity)[4]

Sterile, cell culture-grade water

Dimethyl Sulfoxide (DMSO), cell culture grade

Sterile, conical centrifuge tubes (15 mL or 50 mL)

Sterile, low-protein-binding syringe filters (0.22 µm pore size, e.g., PVDF)[7]

Sterile syringes

Sterile, cryogenic vials for aliquoting

Protocol 1: Preparation of 1 mg/mL Eptifibatide Acetate
Stock Solution in Water
This protocol is suitable for experiments where the final concentration of a solvent like DMSO

might interfere with cellular functions.

Weighing: Accurately weigh the desired amount of eptifibatide acetate powder in a sterile

microcentrifuge tube. For example, to prepare 1 mL of a 1 mg/mL stock solution, weigh 1 mg

of the powder.

Dissolution: Add the appropriate volume of sterile, cell culture-grade water to the tube. Using

the previous example, add 1 mL of water.

Vortexing: Vortex the solution thoroughly until the powder is completely dissolved. Gentle

warming in a 37°C water bath can aid dissolution if necessary.[4]

Sterilization:

Draw the eptifibatide solution into a sterile syringe.

Attach a sterile 0.22 µm low-protein-binding syringe filter to the syringe.
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Filter the solution into a sterile conical tube. This step is crucial to remove any potential

microbial contamination.

Aliquoting and Storage:

Aliquot the sterile stock solution into smaller, single-use volumes in sterile cryogenic vials.

This prevents repeated freeze-thaw cycles which can degrade the peptide.

Store the aliquots at -20°C for up to 1 month.

Protocol 2: Preparation of 1 mg/mL Eptifibatide Acetate
Stock Solution in DMSO
This protocol is recommended for achieving higher stock concentrations and for longer-term

storage.

Weighing: As in Protocol 1, accurately weigh the desired amount of eptifibatide acetate
powder.

Dissolution: Add the appropriate volume of cell culture-grade DMSO to the tube.

Vortexing: Vortex the solution until the powder is fully dissolved.

Sterilization: Follow the same sterile filtration procedure as described in Protocol 1 (Step 4).

Aliquoting and Storage:

Aliquot the sterile DMSO stock solution into single-use volumes in sterile cryogenic vials.

Store the aliquots at -20°C for up to 6 months.

Note: When preparing working solutions from a DMSO stock, ensure the final concentration of

DMSO in the cell culture medium is non-toxic to the cells (typically <0.1%).
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Experimental Workflow: Stock Solution Preparation

1. Weigh Eptifibatide
Acetate Powder

2. Dissolve in
Sterile Solvent

(Water or DMSO)

3. Vortex to Ensure
Complete Dissolution

4. Sterile Filter
(0.22 µm PVDF filter)

5. Aliquot into
Single-Use Vials

6. Store at -20°C

Click to download full resolution via product page

Caption: Workflow for preparing sterile eptifibatide acetate stock solutions.
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Caption: Mechanism of action of Eptifibatide in inhibiting platelet aggregation.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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